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‘ Compound of Interest

Compound Name: Norgestimate-d3

Cat. No.: 515599913

An In-depth Technical Guide to the Core Chemical Properties and Structure of Norgestimate-d3

This technical guide provides a comprehensive overview of the chemical properties, structure, and
analytical methodologies related to Norgestimate-d3. It is intended for researchers, scientists, and
professionals in the field of drug development and analysis.

Chemical Structure and Identifiers

Norgestimate-d3 is a deuterated analog of Norgestimate, a synthetic progestin. The deuterium labeling is
typically on the acetyl group, which enhances its utility as an internal standard in mass spectrometry-
based analytical methods.[1]

IUPAC Name: [(3E,8R,9S,10R,13S,14S,17R)-13-ethyl-17-ethynyl-3-hydroxyimino-
1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopentala]phenanthren-17-yl] 2,2,2-trideuterioacetate[2]

Chemical Structure: Norgestimate is a derivative of norethisterone and belongs to the gonane subgroup of
the 19-nortestosterone family of progestins.[3] It is the C3 oxime and C17[3 acetate ester of levonorgestrel.

[3]

SMILES: [2H]C([2H])
([2H])C(=0)0[C@]1(CCIC@@HI2IC@@]1(CCIC@HIB[C@H]2CCC4=C/C(=N/O)/CC[C@H]34)CC)CHCI2]

INnChl: InChl=1S/C23H31NO3/c1-4-22-12-10-19-18-9-7-17(24-26)14-16(18)6-8-20(19)21(22)11-13-
23(22,5-2)27-15(3)25/h2,14,18-21,26H,4,6-13H2,1,3H3/b24-17+/t18-,19+,20+,21-,22-,23-/m0/s1/i3D3[2]

InChiKey: KIQQMECNKUGGKA-ASDLVFBPSA-N[2]

Physicochemical Properties
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The physicochemical properties of Norgestimate-d3 are summarized in the table below. Data for the non-
deuterated form, Norgestimate, is included for reference where specific data for the deuterated analog is

not available.
Property Value Source
Molecular Formula C23H28D3N03 [4]
Molecular Weight 372.53 g/mol [4]
Exact Mass 372.24922409 Da [2]
Physical Description Solid [5]
Melting Point (Norgestimate) 214-218 °C [5]
Solubility (Norgestimate) 5.31e-03 g/L [5]
LogP (Norgestimate) 4.8 [5]
D 138-d3, Dexnorgestrel-d3
Synonyms acetime, ORF 10131-d3, RWJ [2][6]

10131-d3

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for
Norgestimate Analysis

A stability-indicating HPLC method has been developed for the simultaneous determination of
norgestimate and ethinyl estradiol in pharmaceutical formulations.[7][8]

o Sample Preparation: Norgestimate and ethinyl estradiol are extracted from the tablet matrix using
methanol containing an internal standard.[7][8]

¢ Chromatographic Conditions:
o Column: 5-uym, reversed-phase column.[7][8]

o Mobile Phase: A ternary solvent system of water, tetrahydrofuran, and methanol in a ratio of 65:25:10
(VIVIV).[71[8]

o Detection: UV detection.
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» Key Feature: This method is capable of separating the syn and anti isomers of norgestimate.[7][8]

Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS) for Metabolite Quantification

A sensitive UPLC-MS/MS method has been developed for the quantification of 17-desacetyl norgestimate,

a major active metabolite of norgestimate, in human plasma.[9][10]

o Sample Preparation: Solid-phase extraction is used to isolate the analyte from human plasma.[9][10]

¢ Internal Standard: 17-desacetyl norgestimate D6 is utilized as the internal standard.[9][10]

o Chromatographic Conditions:

o Column: Zorbax Eclipse XDB-C18 (150 mm x 4.6 mm, 5 um).[9]

o Mobile Phase: A gradient of acetonitrile and 0.1% formic acid in water is used at a flow rate of 0.75
mL/min.[9]

o Total Run Time: 4.5 minutes.[9][10]

» Mass Spectrometry:

o lonization: Electrospray ionization (ESI) in positive ion mode.[9]

o Detection: Multiple reaction-monitoring (MRM) is used, with transitions of m/z 328.4/124.1 for 17-
desacetyl norgestimate and m/z 334.3/91.1 for the internal standard.[9]

 Validation: The method was validated over a linear range of 20-5000 pg/mL with a correlation coefficient

>0.9988.[9][10] The intra-run and inter-run precision and accuracy were within 10%.[9][10]

Mechanism of Action and Metabolism

Norgestimate acts as a progestin, primarily by suppressing ovulation.[5][11][12] Its mechanism involves
influencing the hypothalamic-pituitary-ovarian axis.[13]
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Norgestimate's inhibitory effect on the HPO axis.

Upon oral administration, norgestimate is rapidly and extensively metabolized.[3][12]
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Metabolic pathway of Norgestimate to its active metabolites.

Applications in Research
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Norgestimate-d3 is primarily used as an internal standard in analytical and pharmacokinetic research.[1]
Its stable isotope-labeled nature improves the accuracy of mass spectrometry and liquid chromatography,
enabling precise quantification of Norgestimate and its metabolites in biological samples.[1] This is crucial

for therapeutic drug monitoring, pharmacokinetic studies, and metabolic research.[1]
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Workflow for the quantification of Norgestimate metabolites.
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: Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make
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no warranties, express or implied, regarding the fitness of this product for every specific experimental
setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your
experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and ress Hast

advanced chemicals, empowering scientists and researchers to Ontario, CA 91761, United States

drive progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com
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